Cas no 66438-78-6 (3-bromo-6-methylQuinoline)

3-bromo-6-methylQuinoline structure
3-bromo-6-methylQuinoline structure
Product Name:3-bromo-6-methylQuinoline
CAS No:66438-78-6
MF:C10H8BrN
MW:222.081221580505
MDL:MFCD18448355
CID:2113531
PubChem ID:12465620
Update Time:2025-04-21

3-bromo-6-methylQuinoline Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-6-methylQuinoline
    • Quinoline, 3-bromo-6-methyl-
    • Z1269111443
    • RCA43878
    • SB69738
    • IJWMQFNPEIICOS-UHFFFAOYSA-N
    • AKOS025213467
    • EN300-109118
    • DTXSID80499352
    • DTXCID00450162
    • 827-884-8
    • SCHEMBL5509853
    • MFCD18448355
    • 3-BROMO-6-METHYL-QUINOLINE
    • 66438-78-6
    • MDL: MFCD18448355
    • Inchi: 1S/C10H8BrN/c1-7-2-3-10-8(4-7)5-9(11)6-12-10/h2-6H,1H3
    • InChI Key: IJWMQFNPEIICOS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=CC(C)=CC2=C1

Computed Properties

  • Exact Mass: 220.98401g/mol
  • Monoisotopic Mass: 220.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12.9Ų

3-bromo-6-methylQuinoline Pricemore >>

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